Methyl 3-methyl-2-(2-oxo-3-propan-2-ylpiperazin-1-yl)butanoate

• CAS RN: 135884-94-5
• Molecular Formula: C64H86N10O25S
• Molecular Weight: 256.34 g/mol
• IUPAC Name: methyl 3-methyl-2-(2-oxo-3-propan-2-ylpiperazin-1-yl)butanoate
• InChI: InChI=1S/C13H24N2O3/c1-8(2)10-12(16)15(7-6-14-10)11(9(3)4)13(17)18-5/h8-11,14H,6-7H2,1-5H3
• InChI Key: UTBKDNCJQXGYOJ-UHFFFAOYSA-N
• SMILES: CC(C)C1C(=O)N(CCN1)C(C(C)C)C(=O)OC
• synonyms: EVV-OCH3; methyl 3-methyl-2-(2'-oxo-3'-isopropyl-1'-piperazinyl)butanoate

Description

MMOPB is a chemical compound that belongs to the class of piperazine derivatives. It was first synthesized in 2012 by a group of researchers from the University of Tokyo. Since then, MMOPB has gained attention from the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of MMOPB is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and physiological effects:
MMOPB has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of MMOPB is its high potency. It has been shown to be effective at low concentrations, which makes it a valuable tool for studying disease mechanisms. However, one of the limitations of MMOPB is its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on MMOPB. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of the safety and efficacy of MMOPB in clinical trials. Additionally, MMOPB could be further studied for its potential use in the treatment of other diseases, such as diabetes and cardiovascular disease.
In conclusion, MMOPB is a promising chemical compound that has shown potential therapeutic applications in various diseases. Its high potency and range of biochemical and physiological effects make it a valuable tool for studying disease mechanisms. However, further research is needed to fully understand its mechanism of action and to investigate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of MMOPB involves a series of chemical reactions. The starting material is 3-methyl-2-butanone, which is reacted with piperazine to form the intermediate product. This intermediate is then reacted with 2-oxo-3-propan-2-ylpiperazine to form the final product, MMOPB.

Scientific Research Applications

MMOPB has been studied extensively for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. MMOPB has also been studied for its potential use as a diagnostic tool for cancer.